Cas no 2228400-14-2 (2-4-hydroxy-3-(methoxycarbonyl)phenoxyacetic acid)

• Product Name: 2-4-hydroxy-3-(methoxycarbonyl)phenoxyacetic acid
• CAS No: 2228400-14-2
• MF: C₁₀H₁₀O₆
• MW: 226.182803630829
• CID: 5846578
• PubChem ID: 165679726
• Update Time: 2025-06-13

2-4-hydroxy-3-(methoxycarbonyl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-hydroxy-3-(methoxycarbonyl)phenoxyacetic acid
• 2228400-14-2
• EN300-1796706
• 2-[4-hydroxy-3-(methoxycarbonyl)phenoxy]acetic acid

• Inchi： 1S/C10H10O6/c1-15-10(14)7-4-6(2-3-8(7)11)16-5-9(12)13/h2-4,11H,5H2,1H3,(H,12,13)
• InChI Key： YDTGGRXVQTYAJU-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC=C(C(C(=O)OC)=C1)O

Computed Properties

• Exact Mass: 226.04773803g/mol
• Monoisotopic Mass: 226.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.1Ų

Additional information on 2-4-hydroxy-3-(methoxycarbonyl)phenoxyacetic acid

Recent Advances in the Study of 2-4-hydroxy-3-(methoxycarbonyl)phenoxyacetic acid (CAS: 2228400-14-2)

The compound 2-4-hydroxy-3-(methoxycarbonyl)phenoxyacetic acid (CAS: 2228400-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phenolic and carboxylic acid functionalities, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to explore its full pharmacological potential.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, leveraging advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for characterization. These efforts have facilitated the production of derivatives with enhanced biological activity and reduced toxicity.

In addition to its synthetic utility, 2-4-hydroxy-3-(methoxycarbonyl)phenoxyacetic acid has been studied for its direct biological effects. Preliminary in vitro and in vivo studies suggest that it exhibits anti-inflammatory and antioxidant properties, making it a candidate for the development of treatments for chronic inflammatory diseases and oxidative stress-related conditions. Mechanistic studies have indicated that these effects may be mediated through the modulation of key signaling pathways, such as the NF-κB and Nrf2 pathways.

Recent publications have also highlighted the compound's potential in drug delivery systems. Its chemical structure allows for conjugation with other therapeutic agents, enabling targeted delivery and improved pharmacokinetics. For instance, researchers have successfully incorporated it into nanoparticle-based carriers, demonstrating enhanced stability and controlled release profiles in preclinical models.

Despite these promising findings, challenges remain in translating these discoveries into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the therapeutic potential of 2-4-hydroxy-3-(methoxycarbonyl)phenoxyacetic acid.

In conclusion, the ongoing research on 2-4-hydroxy-3-(methoxycarbonyl)phenoxyacetic acid (CAS: 2228400-14-2) underscores its versatility and promise in the pharmaceutical and chemical biology fields. Continued exploration of its properties and applications is expected to yield novel therapeutic strategies and contribute to the advancement of precision medicine.